Cas no 32461-83-9 (2-Chloro-N-(2-methylpropyl)acetamide)

• Product Name: 2-Chloro-N-(2-methylpropyl)acetamide
• CAS No: 32461-83-9
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD01338087
• CID: 318201
• PubChem ID: 329776480
• Update Time: 2025-05-19

2-Chloro-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-isobutylacetamide
• 2-chloro-N-(2-methylpropyl)acetamide
• Acetamide,2-chloro-N-(2-methylpropyl)-
• 2-Chlor-N-isobutyl-acetamid
• AC1L5BOR
• AC1Q3TMW
• AR-1E0721
• Chlor-essigsaeure-isobutylamid
• chloro-acetic acid isobutylamide
• isobutylamine chloroacetamide
• N-isobutyl 2-chloroacetamide
• N-isobutylchloroacetamide
• NSC8270
• F20035
• 32461-83-9
• LS-03752
• VMVLMEWLHDHBNZ-UHFFFAOYSA-N
• N-isobutyl-2-chloroacetamide
• CS-0116593
• 2-Chloro-N-isobutyl-acetamide
• BB 0217806
• FT-0683417
• EN300-01951
• Z56887734
• SCHEMBL3486081
• NSC-8270
• DTXSID90278574
• 2-Chloro-N-isobutylacetamide, AldrichCPR
• AKOS000322082
• MFCD01338087
• Acetamide, 2-chloro-N-(2-methylpropyl)-
• ALBB-011964
• STK398092
• 2-Chloro-N-(2-methylpropyl)acetamide

• MDL： MFCD01338087
• Inchi： 1S/C6H12ClNO/c1-5(2)4-8-6(9)3-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： VMVLMEWLHDHBNZ-UHFFFAOYSA-N
• SMILES： ClCC(NCC(C)C)=O

Computed Properties

• Exact Mass: 149.06086
• Monoisotopic Mass: 149.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 259.9±23.0 °C at 760 mmHg
• Flash Point: 111.0±22.6 °C
• Refractive Index: 1.439
• PSA: 29.1
• LogP: 1.38830
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-N-(2-methylpropyl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-(2-methylpropyl)acetamide

2-Chloro-N-(2-methylpropyl)acetamide (CAS No. 32461-83-9): Properties, Applications, and Market Insights

2-Chloro-N-(2-methylpropyl)acetamide (CAS No. 32461-83-9) is a specialized organic compound that has gained significant attention in various industrial and research applications. This chemical, also known as N-isobutyl-2-chloroacetamide, belongs to the class of chloroacetamides and exhibits unique properties that make it valuable in multiple sectors. With the increasing demand for specialty chemicals in pharmaceuticals, agrochemicals, and material science, understanding the characteristics and potential of 2-Chloro-N-(2-methylpropyl)acetamide becomes crucial for professionals in these fields.

The molecular structure of 2-Chloro-N-(2-methylpropyl)acetamide consists of a chloroacetamide backbone with an isobutyl substituent, giving it distinct chemical reactivity. Its molecular formula is C₆H₁₂ClNO, and it typically appears as a white to off-white crystalline solid at room temperature. The compound's physical and chemical properties, including its melting point, solubility, and stability, make it particularly useful in synthetic chemistry applications. Recent studies have focused on its role as an intermediate in the synthesis of more complex molecules, especially in pharmaceutical research where modified acetamides are increasingly important.

In the pharmaceutical industry, 2-Chloro-N-(2-methylpropyl)acetamide serves as a key building block for the synthesis of various active pharmaceutical ingredients (APIs). Its reactive chloro and amide groups allow for diverse chemical transformations, making it valuable in creating molecules with potential biological activity. Researchers are particularly interested in its application for developing new antimicrobial agents and central nervous system drugs, aligning with current global health priorities. The compound's stability under various conditions also makes it attractive for formulation scientists working on drug delivery systems.

The agrochemical sector has shown growing interest in 2-Chloro-N-(2-methylpropyl)acetamide derivatives for developing new crop protection agents. As the agricultural industry faces challenges from pesticide resistance and environmental concerns, novel compounds like this are being investigated for their potential as herbicide intermediates or plant growth regulators. The isobutyl group in particular may contribute to improved bioavailability in plant systems, a hot topic in modern agrochemical research aiming for more efficient and sustainable solutions.

Material science applications of 2-Chloro-N-(2-methylpropyl)acetamide are emerging as another important area of utilization. The compound's ability to participate in polymerization reactions makes it potentially useful in creating specialized polymers with unique properties. Researchers are exploring its incorporation into functional materials that could have applications in coatings, adhesives, or even electronic components. This aligns with current trends in smart materials development and the search for novel chemical building blocks in nanotechnology applications.

From a market perspective, the demand for 2-Chloro-N-(2-methylpropyl)acetamide has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. Asia-Pacific markets, especially China and India, have seen increased production capacity for such specialty chemicals. The global market is responding to several factors including the need for more efficient synthetic routes in API manufacturing and the search for novel agrochemical actives. Quality standards and regulatory compliance remain critical factors for suppliers, with high-purity grades of this chemical commanding premium prices in the market.

Recent advancements in synthetic methodology have improved the production processes for 2-Chloro-N-(2-methylpropyl)acetamide, making it more accessible to researchers and industrial users. Green chemistry approaches are being applied to its synthesis, reducing waste and improving atom economy - a significant consideration in today's environmentally conscious chemical industry. These developments have made the compound more attractive for scale-up applications while maintaining cost-effectiveness, addressing one of the key concerns in specialty chemical adoption.

Safety and handling considerations for 2-Chloro-N-(2-methylpropyl)acetamide follow standard laboratory practices for organic compounds of its class. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling the material. Storage should be in cool, dry conditions away from incompatible substances. While not classified as extremely hazardous, prudent laboratory practices should always be followed, particularly regarding its potential reactivity with strong oxidizing agents or bases.

The future outlook for 2-Chloro-N-(2-methylpropyl)acetamide appears promising as research continues to uncover new applications and synthetic utilities. Its versatility as a chemical intermediate positions it well to meet evolving needs in drug discovery, crop science, and advanced materials. As the chemical industry moves toward more sustainable and efficient processes, compounds like this that offer multiple functionalization possibilities will likely see increased demand. Ongoing research may reveal additional applications that could further expand its market potential in coming years.

For researchers and industrial users seeking information about 2-Chloro-N-(2-methylpropyl)acetamide, several key questions frequently arise: What are the optimal storage conditions? What are its main spectroscopic characteristics? How does it compare to similar chloroacetamides in reactivity? These common queries reflect the practical considerations professionals face when working with this compound. Analytical data including NMR spectra, HPLC methods, and mass spectral information are often sought after to facilitate identification and quality control in various applications.

In conclusion, 2-Chloro-N-(2-methylpropyl)acetamide (CAS No. 32461-83-9) represents an important specialty chemical with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in its potential uses, make it a compound worth watching in the evolving landscape of fine chemicals. As research continues and new applications emerge, this versatile molecule is likely to maintain its relevance in scientific and industrial contexts, contributing to advancements in pharmaceuticals, agriculture, and materials science.